![molecular formula C24H21FN4O3S2 B6546467 N-{4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl}benzenesulfonamide CAS No. 886901-88-8](/img/structure/B6546467.png)
N-{4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl}benzenesulfonamide
Description
This compound is a novel orally active N-acylethanolamine acid amidase (NAAA) inhibitor . It has been reported to produce remarkable protective effects against multiple sclerosis in mice . The compound is also known by its systematic name N-[4-(6-Fluoro-1,3-benzothiazol-2-yl)-2-methylphenyl]-L-alaninamide .
Molecular Structure Analysis
The molecular formula of the compound is C17H16FN3OS . Its structure includes a benzothiazol-2-yl group and a piperazine-1-carbonyl group .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm3, a molar refractivity of 92.4±0.3 cm3, and a molar volume of 245.7±3.0 cm3 . It has 4 H bond acceptors, 3 H bond donors, and 3 freely rotating bonds . Its LogP is 2.82 .Mechanism of Action
Target of Action
The primary target of N-{4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl}benzenesulfonamide is DprE1 . DprE1 is a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
The compound interacts with DprE1, inhibiting its function . This interaction disrupts the synthesis of the cell wall, which is vital for the survival and proliferation of Mycobacterium tuberculosis .
Biochemical Pathways
The inhibition of DprE1 affects the cell wall biosynthesis pathway of Mycobacterium tuberculosis . This disruption leads to the bacterium’s inability to maintain its cell wall, resulting in its death .
Pharmacokinetics
The compound’s effectiveness against mycobacterium tuberculosis suggests it has sufficient bioavailability to reach its target .
Result of Action
The result of the compound’s action is the death of Mycobacterium tuberculosis . By inhibiting DprE1 and disrupting cell wall biosynthesis, the bacterium cannot survive .
Action Environment
The efficacy and stability of N-{4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl}benzenesulfonamide can be influenced by various environmental factors.
properties
IUPAC Name |
N-[4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN4O3S2/c25-18-8-11-21-22(16-18)33-24(26-21)29-14-12-28(13-15-29)23(30)17-6-9-19(10-7-17)27-34(31,32)20-4-2-1-3-5-20/h1-11,16,27H,12-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCXDVMYUGMOPBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)F)C(=O)C4=CC=C(C=C4)NS(=O)(=O)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl}benzenesulfonamide | |
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